2,4,5-trimethyl-6-[(1-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine

• IUPAC Name: 2-methyl-4-[4-[(2,5,6-trimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]pyrido[3,4-d]pyrimidine
• InChI: InChI=1S/C21H26N6O/c1-13-14(2)23-15(3)26-21(13)28-12-17-6-9-27(10-7-17)20-18-5-8-22-11-19(18)24-16(4)25-20/h5,8,11,17H,6-7,9-10,12H2,1-4H3
• InChI Key: BTZDJWVZPCWYQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N=C1OCC2CCN(CC2)C3=NC(=NC4=C3C=CN=C4)C)C)C
• Molecular Formula: C21H26N6O
• Molecular Weight: 378.5 g/mol
• CAS No.: 2640898-40-2

Description

This compound features a pyrido[3,4-d]pyrimidine core substituted with a 2-methyl group at position 4, linked via a piperidin-4-ylmethoxy bridge to a 2,4,5-trimethylpyrimidine moiety. The pyrido[3,4-d]pyrimidine scaffold is associated with kinase inhibition and mitochondrial targeting, while the piperidine group may enhance pharmacokinetic properties such as solubility and membrane permeability .

Mechanism of Action

Target of Action

Compounds with a similar pyridopyrimidine moiety have been shown to target various proteins and enzymes, including cyclin-dependent kinases (cdks) such as cdk2.

Biochemical Pathways

Given its potential role as a kinase inhibitor, it could impact a variety of cellular processes, including cell cycle progression and apoptosis.

Result of Action

Kinase inhibitors like this compound often result in the inhibition of cell proliferation and the induction of apoptosis.

Biological Activity

The compound 2,4,5-trimethyl-6-[(1-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine represents a new class of pyrimidine derivatives that have garnered attention for their potential biological activities. This article reviews the current understanding of its biological activity, including mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure

The structural formula of the compound can be represented as follows:

$$\text{C}_{18}\text{H}_{24}\text{N}_4\text{O}$$

This structure features a pyrimidine core substituted at various positions, which is critical for its biological interactions.

Research indicates that compounds similar to this pyrimidine derivative exhibit several mechanisms of action:

• Antiproliferative Activity : Compounds in this class have shown significant antiproliferative effects against various cancer cell lines by inducing cell cycle arrest and apoptosis.
• Antimicrobial Properties : Some derivatives demonstrate activity against both Gram-positive and Gram-negative bacteria, with specific efficacy against resistant strains such as MRSA.
• DNA Interaction : Evidence suggests that these compounds can intercalate with DNA, which may contribute to their anticancer properties by disrupting replication processes.

Biological Activity Data

A summary of biological activities observed in studies is presented in the table below:

Activity Type	Observed Effect	Reference
Antiproliferative	Induced apoptosis in cancer cell lines
Antimicrobial	Effective against MRSA and other bacterial strains
DNA Intercalation	Modulated DNA absorption and fluorescence spectra
Cytotoxicity	Low toxicity in normal cells

Case Studies

Several studies have been conducted to assess the biological activity of similar compounds:

• Anticancer Activity : A study demonstrated that a related triazolopyrimidine compound exhibited potent antiproliferative effects on murine melanoma B16 cells while maintaining low toxicity on normal BJ cells. The mechanism involved G0/G1 phase arrest and induction of apoptosis through mitochondrial pathways .
• Antimicrobial Efficacy : Another investigation highlighted the antimicrobial properties of a pyrimidine derivative against Staphylococcus aureus, showing a significant reduction in bacterial viability in both planktonic and biofilm states. The study emphasized the importance of structural modifications in enhancing activity against resistant strains .
• DNA Interaction Studies : Research utilizing electron paramagnetic resonance (EPR) confirmed that certain derivatives acted as scavengers of reactive oxygen species rather than promoting their formation, indicating a protective role against oxidative stress and potential for therapeutic applications in oxidative stress-related diseases .

Comparison with Similar Compounds

Structural and Functional Contrasts

• Core Structure : The target compound utilizes a pyrido[3,4-d]pyrimidine core, whereas analogs like those in feature pyrazolo[3,4-d]pyrimidine. The nitrogen atom positioning in the pyrido variant may alter electron distribution, affecting binding to targets like TRAP1 .
• Substituents : The hydrazine derivatives in (e.g., 1-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl) hydrazine) prioritize phenyl and hydrazine groups, which enhance mitochondrial permeability. In contrast, the target compound’s trimethylpyrimidine and piperidine-methoxy substituents likely improve metabolic stability and blood-brain barrier penetration .

Compound	Core Structure	Key Substituents	Biological Target	Activity (IC₅₀)	Metabolic Stability
Target Compound	Pyrido[3,4-d]pyrimidine	2-Methyl, trimethylpyrimidine, piperidine	TRAP1 (hypothesized)	N/A	High (predicted)
Pyrazolo[3,4-d]pyrimidine-6-amine	Pyrazolo[3,4-d]pyrimidine	Phenyl, hydrazine	TRAP1	0.8–2.3 µM	Moderate

Comparison with Pyrido[1,2-a]pyrimidin-4-one Derivatives (Patent Compounds)

Key Differences

• Core Heterocycle : Patent compounds in (e.g., 2-(3,4-dimethoxyphenyl)-7-(1-methylpiperidin-4-yl)-4H-pyrido[1,2-a]pyrimidin-4-one) employ a pyrido[1,2-a]pyrimidin-4-one core, which lacks the fused pyridine ring present in pyrido[3,4-d]pyrimidine. This structural divergence may shift target selectivity toward kinases or GPCRs rather than mitochondrial proteins .
• Substituent Diversity : The patent compounds feature aryl groups (e.g., 3-fluoro-4-methoxyphenyl) and flexible amines (e.g., piperazine), which could enhance solubility but reduce membrane permeability compared to the target compound’s rigid piperidine-methoxy bridge .

Compound (Example from )	Core Structure	Key Substituents	Hypothesized Target
2-(3,4-Dimethoxyphenyl)-7-(1-methylpiperidin-4-yl)-4H-pyrido[1,2-a]pyrimidin-4-one	Pyrido[1,2-a]pyrimidin-4-one	Dimethoxyphenyl, methylpiperidine	Kinases/GPCRs

Pharmacokinetic and Pharmacodynamic Insights

• Metabolic Stability : The target compound’s methyl-rich pyrimidine moiety may reduce oxidative metabolism compared to hydrazine derivatives .
• Mitochondrial Targeting : While pyrazolo[3,4-d]pyrimidines in exhibit confirmed mitochondrial permeability, the pyrido[3,4-d]pyrimidine core in the target compound could offer similar or enhanced uptake due to lipophilic substituents .
• Selectivity : The piperidine-methoxy linker may reduce off-target effects observed in piperazine-containing analogs (), which often bind broadly to amine receptors .